Cas no 2090949-84-9 (2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2090949-84-9
• MF: C₉H₁₁N₇
• MW: 217.230539560318
• CID: 4773187
• Update Time: 2025-06-08

2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide
• 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide

• Inchi： 1S/C9H11N7/c10-8(11)5-16-9(12)3-6(15-16)7-4-13-1-2-14-7/h1-4H,5,12H2,(H3,10,11)
• InChI Key： LFNHGYCOJYPRET-UHFFFAOYSA-N
• SMILES： N1(CC(=N)N)C(=CC(C2C=NC=CN=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: -1.4
• Topological Polar Surface Area: 120

Additional information on 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide

Professional Introduction to Compound with CAS No. 2090949-84-9 and Product Name: 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide

Compound with the CAS number 2090949-84-9 and the product name 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular framework of this compound incorporates multiple heterocyclic moieties, including pyrazole and pyrazine rings, which are well-documented for their role in modulating biological pathways.

The pyrazole and pyrazine moieties in the molecular structure of 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide are particularly noteworthy. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of an acetimidamide functional group further enhances the compound's potential as a bioactive molecule. This group is known to participate in various biochemical interactions, making it a valuable scaffold for designing novel therapeutic agents.

Recent research has highlighted the importance of heterocyclic compounds in the development of targeted therapies. Studies have demonstrated that molecules incorporating pyrazole and pyrazine rings can interact with specific enzymes and receptors, thereby modulating disease-related pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that pyrazole-based compounds exhibit significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The compound under discussion shares structural similarities with these reported molecules, suggesting potential therapeutic efficacy.

The amino substituent at the 5-position of the pyrazole ring in 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide adds another layer of complexity to its biological activity. Amino groups are known to participate in hydrogen bonding, which can influence the compound's binding affinity to biological targets. This feature makes it a promising candidate for further investigation in drug design. Additionally, the pyrazin-2-yl moiety at the 3-position of the pyrazole ring introduces another heterocyclic component, which can contribute to the compound's overall pharmacological profile.

In vitro studies have begun to explore the biological activity of 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide. Preliminary data suggest that this compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory responses. The mechanism of action appears to involve interactions with key signaling pathways, leading to a reduction in pro-inflammatory cytokine production. These findings align with recent advancements in the field of inflammatory disease treatment, where modulating cytokine release is a primary therapeutic strategy.

The synthesis of 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the pyrazole and pyrazine rings, followed by introduction of the acetimidamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for producing complex molecules like this one in sufficient quantities for further biological evaluation.

Future directions for research on 2-(5-Amino-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetimidamide include exploring its pharmacokinetic properties and potential side effects. In vivo studies will be essential to assess its efficacy and safety profile in animal models. Additionally, computational modeling techniques can be utilized to predict how this compound interacts with biological targets at the molecular level. These approaches will provide valuable insights into its mechanism of action and help guide further optimization efforts.

The significance of this compound extends beyond its immediate applications in drug discovery. It serves as a valuable scaffold for designing novel bioactive molecules with tailored properties. By modifying specific functional groups or introducing additional heterocyclic moieties, researchers can generate libraries of derivatives with enhanced potency and selectivity. This modular approach is increasingly employed in modern drug design pipelines.

Collaborative efforts between chemists and biologists are crucial for maximizing the potential of compounds like 2-(5-Amino-3-(pyrazin-2-y l)-1H-py razol -1 - yl)acet imid amide. Such collaborations foster interdisciplinary innovation and accelerate the translation of laboratory findings into clinical applications. The integration of cutting-edge synthetic methods with sophisticated biological assays is essential for advancing pharmaceutical research.

In conclusion, 2-(5-Amino -3 -(py razin - 2 - yl ) - 1 H - p y ra z ol - 1 - yl )a c eti mid amide, identified by CAS number 2090949 -84 -9, represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing various diseases. Continued investigation into its pharmacological properties will likely uncover new therapeutic opportunities and contribute to advancements in medicinal chemistry.